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Compound of Interest

Compound Name: FPR-A14

Cat. No.: B1663698 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the novel compound FPR-A14. Adherence to these

procedures is essential to ensure personal safety and maintain a secure laboratory

environment.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against potential exposure to FPR-A14. A thorough risk assessment should be conducted

before handling the compound to ensure the highest level of protection.[1][2] The following

table summarizes the recommended PPE for various tasks involving FPR-A14.
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Task
Hand
Protection

Eye/Face
Protection

Body
Protection

Respiratory
Protection

Receiving/Unpac

king
Nitrile gloves

Safety glasses

with side shields
Lab coat

Not generally

required

Storage/Transpo

rt
Nitrile gloves

Safety glasses

with side shields
Lab coat

Not generally

required

Weighing/Aliquoti

ng

Double nitrile

gloves or

chemical-

resistant gloves

Safety goggles

and face shield

Chemical-

resistant lab coat

or apron

Use in a certified

chemical fume

hood is

mandatory

Solution

Preparation

Double nitrile

gloves or

chemical-

resistant gloves

Safety goggles

and face shield

Chemical-

resistant lab coat

or apron

Use in a certified

chemical fume

hood is

mandatory

Experimental

Use

Double nitrile

gloves or

chemical-

resistant gloves

Safety goggles Lab coat

Dependent on

experimental

procedure and

risk assessment

Waste Disposal
Chemical-

resistant gloves

Safety goggles

and face shield

Chemical-

resistant lab coat

or apron

Use in a well-

ventilated area or

fume hood

Operational and Disposal Plans
Experimental Protocol: Safe Handling of FPR-A14
1. Receiving and Inspection:

Upon receipt, visually inspect the shipping container for any signs of damage or leakage.

If the container is compromised, do not open it. Move it to a designated containment area

and follow emergency spill procedures.

Verify that the compound identity and quantity match the shipping documents.
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2. Storage:

Store FPR-A14 in a cool, dry, and well-ventilated area away from incompatible materials.[3]

The storage container must be tightly sealed and clearly labeled with the compound name,

hazard symbols, and date of receipt.

Maintain an accurate inventory of the compound.

3. Preparation (Weighing and Solubilization):

All manipulations involving solid FPR-A14 or concentrated solutions must be performed

within a certified chemical fume hood to minimize inhalation exposure.[3]

Wear the appropriate PPE as outlined in the table above.

Use dedicated spatulas and weighing boats.

When preparing solutions, slowly add the compound to the solvent to avoid splashing.

4. Experimental Use:

Conduct all experiments involving FPR-A14 in a well-ventilated area. For procedures with a

risk of aerosol generation, a chemical fume hood or biological safety cabinet is required.

Ensure that an emergency eyewash station and safety shower are readily accessible.[3]

Avoid direct contact with skin and eyes. In case of accidental contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[3][4]

Disposal Plan
1. Waste Segregation:

All solid waste contaminated with FPR-A14 (e.g., gloves, weighing boats, paper towels) must

be collected in a dedicated, clearly labeled hazardous waste container.
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Liquid waste containing FPR-A14 should be collected in a separate, sealed, and properly

labeled hazardous waste container. Do not mix with other chemical waste streams unless

compatibility has been confirmed.

2. Container Management:

Waste containers must be made of a material compatible with FPR-A14.

Keep waste containers closed except when adding waste.

Store waste containers in a designated secondary containment area.

3. Final Disposal:

Dispose of FPR-A14 waste through the institution's designated hazardous waste

management program.

Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Guides

Receiving Storage & Preparation Experimental Use Disposal

Receive Shipment Inspect for Damage Store in Designated AreaIf OK Prepare in Fume Hood Conduct Experiment Segregate Waste Dispose via HazWaste Program

Click to download full resolution via product page

Caption: Workflow for the safe handling of FPR-A14 from receipt to disposal.
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Hazard Assessment

Required PPE

Handling FPR-A14

Inhalation Hazard?

Splash Hazard?

No

Use Fume Hood

Yes

Skin Contact Hazard?

No

Goggles & Face Shield

Yes

Gloves & Lab Coat

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1663698#personal-protective-equipment-for-
handling-fpr-a14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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